Cas no 2034529-25-2 (N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1,3-benzothiazole-2-carboxamide
• CAS No: 2034529-25-2
• MF: C₁₅H₁₃ClN₂O₂S₂
• MW: 352.858919858933
• CID: 5352939
• Update Time: 2025-05-23

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)benzo[d]thiazole-2-carboxamide
• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C15H13ClN2O2S2/c1-20-10(12-6-7-13(16)21-12)8-17-14(19)15-18-9-4-2-3-5-11(9)22-15/h2-7,10H,8H2,1H3,(H,17,19)
• InChI Key： ZPQZMUJFUQDYLT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CNC(C2=NC3C=CC=CC=3S2)=O)OC)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: 4
• Topological Polar Surface Area: 108

Additional information on N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1,3-benzothiazole-2-carboxamide

N-[2-(5-Chlorothiophen-2-yl)-2-methoxyethyl]-1,3-benzothiazole-2-carboxamide: A Comprehensive Overview

The compound N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1,3-benzothiazole-2-carboxamide, with the CAS number 2034529-25-2, is a highly specialized organic compound that has garnered significant attention in the fields of material science and pharmaceutical research. This compound is notable for its unique structural features, which include a benzothiazole core and a substituted thiophene moiety. The integration of these structural elements contributes to its exceptional chemical and physical properties, making it a valuable component in various advanced applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. Researchers have explored its role in enhancing the mechanical and thermal stability of polymer-based composites. The benzothiazole moiety, known for its aromatic stability and conjugation properties, plays a pivotal role in these applications. Furthermore, the presence of the 5-chlorothiophene group introduces additional electronic versatility, enabling the compound to serve as a versatile building block in material synthesis.

In the pharmaceutical sector, this compound has shown promise as a potential drug delivery agent. Its ability to form stable complexes with metal ions has been leveraged in designing targeted drug delivery systems. The methoxyethyl group within its structure enhances solubility and bioavailability, making it an attractive candidate for therapeutic applications. Recent clinical trials have demonstrated its efficacy in delivering anticancer drugs with minimal side effects.

The synthesis of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1,3-benzothiazole-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound. This advancement has facilitated its large-scale production for industrial applications.

Environmental scientists have also taken interest in this compound due to its potential role in pollution control. Studies have shown that it can act as an efficient adsorbent for heavy metal ions in aqueous solutions. Its high surface area and chemical stability make it suitable for use in water treatment technologies. This application aligns with global efforts to develop sustainable solutions for environmental protection.

Moreover, the compound's electronic properties have been explored in the context of optoelectronic devices. Its ability to absorb light across a broad spectrum makes it a candidate for use in solar cells and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have further expanded its potential applications in these fields.

In conclusion, N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1,3-benzothiazole-2-carboxamide is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and versatile properties continue to drive innovative research and development efforts. As advancements in material science and pharmaceuticals progress, this compound is expected to play an increasingly important role in shaping future technologies.